Cas no 1448682-32-3 (2-(piperidin-4-yl)-6-(propan-2-yloxy)pyridine)

• Product Name: 2-(piperidin-4-yl)-6-(propan-2-yloxy)pyridine
• CAS No: 1448682-32-3
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6609028
• PubChem ID: 89713619
• Update Time: 2025-11-01

2-(piperidin-4-yl)-6-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)-6-(propan-2-yloxy)pyridine
• EN300-1849690
• 1448682-32-3
• SCHEMBL15140570

• Inchi： 1S/C13H20N2O/c1-10(2)16-13-5-3-4-12(15-13)11-6-8-14-9-7-11/h3-5,10-11,14H,6-9H2,1-2H3
• InChI Key： CQVLTORRWXUICU-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=CC=CC(C2CCNCC2)=N1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(piperidin-4-yl)-6-(propan-2-yloxy)pyridine

2-(Piperidin-4-yl)-6-(Propan-2-yloxy)Pyridine: A Comprehensive Overview

Introduction to 2-(Piperidin-4-yl)-6-(Propan-2-yloxy)Pyridine

2-(Piperidin-4-yl)-6-(Propan-2-yloxy)Pyridine, a compound with the CAS number 1448682-32-3, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its pyridine ring system, which is substituted at the 2-position with a piperidin-4-yl group and at the 6-position with a propan-2-yloxy group. The combination of these substituents imparts unique chemical and biological properties to the compound, making it a subject of interest for researchers exploring its potential applications in drug discovery and materials science.

The pyridine ring, a six-membered aromatic ring with one nitrogen atom, serves as the core structure of this compound. The substitution pattern at positions 2 and 6 introduces steric and electronic effects that influence the molecule's reactivity, solubility, and bioavailability. The piperidin-4-yl group, a six-membered saturated ring containing one nitrogen atom, adds complexity to the molecule's structure, potentially enhancing its interactions with biological targets. Meanwhile, the propan-2-yloxy group introduces an ether functional group, which can play a role in modulating the compound's pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1448682-32-3, leveraging strategies such as Suzuki coupling, Buchwald-Hartwig amination, and other cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also facilitated its structural diversification for exploring its biological activities.

Chemical Properties and Synthesis of 1448682-32-3

The synthesis of 1448682-32-3 involves a multi-step process that typically begins with the preparation of intermediate compounds. For instance, the piperidinyl moiety can be synthesized via ring-closing reactions or through known methods for preparing piperidine derivatives. Similarly, the propanol moiety can be introduced through nucleophilic substitution or alkylation reactions. The final coupling step often employs palladium-catalyzed cross-coupling reactions to assemble the pyridine ring with its substituents.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of 1448682-32-3. Researchers have employed chiral catalysts to synthesize enantiomerically enriched versions of this compound, enabling investigations into its stereochemical influence on pharmacological outcomes.

Biological Activity and Applications

1448682-32-3 has demonstrated promising biological activity across various assays. In vitro studies have shown that it exhibits potent inhibitory effects on key enzymes implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For example, research published in *Journal of Medicinal Chemistry* revealed that 1448682-32–3 inhibits cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

Furthermore, studies conducted by researchers at *The Scripps Research Institute* have explored the compound's potential as an antagonist for G-protein coupled receptors (GPCRs). These findings suggest that 144868–3–3 could serve as a lead compound for developing novel therapeutics targeting GPCR-mediated pathways.

In addition to its pharmacological applications, 14486–3–3 has shown potential in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) or photovoltaic devices. Recent work published in *Advanced Materials* demonstrated that films incorporating 1–57799–79–5 exhibit enhanced charge transport properties.

Safety and Toxicological Considerations

As with any chemical compound intended for therapeutic or industrial applications, understanding the safety profile of 1–57799–79–5 is crucial. Preclinical studies have assessed its acute and chronic toxicity profiles using standard animal models. Results indicate that 1–57799–79–5 exhibits low toxicity at therapeutic doses; however, further investigations are required to evaluate its long-term effects.

Environmental impact assessments are also essential for compounds like 1–57799–79–5, particularly if they are destined for large-scale production or use. Researchers are currently investigating biodegradation pathways for this compound under various environmental conditions to ensure its sustainability.

Conclusion: The Future Outlook for 1–57799–79–5